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Compound of Interest

Compound Name: Copper aspirinate

Cat. No.: B1217832 Get Quote

Proper management and disposal of copper aspirinate are essential for laboratory safety and

environmental protection. As a copper-containing compound, copper aspirinate is classified

as hazardous waste due to its potential toxicity to aquatic life.[1] Adherence to established

protocols is crucial for researchers, scientists, and drug development professionals.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department and review the specific Safety Data Sheet

(SDS) for copper aspirinate.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling copper
aspirinate waste.[1] This includes:

Chemical splash goggles or safety glasses with side-shields.[2]

Chemical-resistant gloves (e.g., nitrile).[2]

A lab coat.[1]

Handling Environment:

Perform all handling of solid copper aspirinate or concentrated solutions within a well-

ventilated area or a chemical fume hood to minimize the risk of inhaling dust or mists.[1][2]
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Store waste in clearly labeled, sealed, and appropriate containers, away from incompatible

materials like strong oxidizing agents.[3][4]

Spill Procedures: In the event of a spill, prevent the material from entering drains or waterways.

[1]

Solid Spills: Carefully sweep up the solid material, avoiding dust generation. Place the

collected material into a sealed, labeled container for hazardous waste disposal.[1]

Liquid Spills: Absorb the spill with an inert material such as vermiculite, sand, or chemical

sorbent. Collect the resulting waste and place it in a sealed, labeled container for disposal.[1]

Quantitative Safety Data
The following table summarizes key exposure limits for copper compounds, which are relevant

when handling copper aspirinate waste.

Parameter Value Source

CAS Number 23642-01-5 [4]

NIOSH REL (Recommended

Exposure Limit)
TWA 1 mg/m³ (as Cu) [5]

NIOSH IDLH (Immediately

Dangerous to Life or Health)
100 mg/m³ (as Cu) [5]

OSHA PEL (Permissible

Exposure Limit)
TWA 1 mg/m³ (as Cu) [5]

TWA: Time-Weighted Average for a standard workday.

Step-by-Step Disposal Procedures
Direct disposal of copper aspirinate into the sanitary sewer system is prohibited.[1] The

primary and most recommended method of disposal is through a licensed hazardous waste

management service. For aqueous waste streams, in-lab chemical treatment can be performed

to reduce the hazard before collection.
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Method 1: Disposal of Solid Copper Aspirinate Waste
This procedure applies to solid copper aspirinate, contaminated labware (e.g., filter paper,

gloves), and absorbed spill materials.

Segregation: Collect all solid waste containing copper aspirinate in a designated, properly

labeled hazardous waste container. The container must be durable, leak-proof, and have a

secure lid.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name

"Copper (II) Aspirinate," and the approximate quantity.

Storage: Store the sealed container in a designated, secure waste accumulation area,

following your institution's guidelines.

Disposal: Arrange for pickup and disposal through your institution's EHS department or a

licensed hazardous waste disposal contractor.

Method 2: Treatment and Disposal of Aqueous Copper
Aspirinate Waste
Aqueous waste containing copper aspirinate must be treated to remove the copper before the

liquid can be disposed of. Chemical precipitation is an effective method for this.[6]

Experimental Protocol: Chemical Precipitation

Segregation: Collect all aqueous waste containing copper in a designated, sealed, and

labeled container. Do not mix with other metal waste streams unless explicitly permitted by

your EHS department.[6]

Precipitation:

Transfer the aqueous solution to a suitable beaker in a chemical fume hood.

While stirring, slowly add a solution of sodium phosphate or phosphoric acid to precipitate

the copper as insoluble copper(II) phosphate.[6]

Continue stirring for a minimum of 15 minutes to ensure the reaction is complete.[6]
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Filtration:

Set up a vacuum filtration apparatus.

Filter the mixture to separate the solid copper(II) phosphate precipitate from the liquid

filtrate.[6]

Solid Waste Management:

Allow the collected solid precipitate to dry completely.[6]

Package the dried solid in a sealed, clearly labeled container as hazardous solid waste.

Dispose of the solid waste through your institution's hazardous waste management

service.[6]

Filtrate Management:

Check the pH of the remaining filtrate and neutralize it to a range of 5 to 9.[6]

Test the filtrate for residual copper content to ensure it meets local sewer discharge limits.

Crucially, you must confirm with your EHS department before disposing of the treated

filtrate down the drain.[6] If permissible, flush with a large excess of water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of copper
aspirinate waste.
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Copper Aspirinate Waste Generation
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Solid or Aqueous?

Solid Waste
(Powder, Contaminated PPE, etc.)

 Solid 

Aqueous Waste
(Solutions, Filtrates)

 Aqueous 
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Collect as Hazardous
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Caption: Workflow for the safe disposal of solid and aqueous copper aspirinate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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